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Compound of Interest

Compound Name: 2-Methoxypropyl! acetate

Cat. No.: B008391

An In-depth Technical Guide to 2-Methoxypropyl Acetate: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2-methoxypropyl acetate. The information is curated for researchers, scientists,
and professionals in drug development, presenting quantitative data in accessible formats,
detailing experimental protocols, and visualizing key processes.

Chemical Structure and Identification

2-Methoxypropyl acetate, also known as propylene glycol methyl ether acetate (PGMEA) 3-
iIsomer, is an organic solvent.[1] Its chemical structure consists of a propyl chain with a methoxy
group on the second carbon and an acetate group on the first carbon.[2]

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 2-methoxypropyl acetate[3]
CAS Number 70657-70-4[4]

Molecular Formula

CeH1203][4]

Molecular Weight

132.16 g/mol [4]

SMILES CC(COC(=0)C)OC[4]

InChl Key BTZVKSVLFLRBRE-UHFFFAOY SA-N[5]
2-methoxy-1-propyl acetate, B-PGMEA, Acetic

Synonyms

acid 2-methoxypropyl ester[1]

Physicochemical Properties

2-Methoxypropyl acetate is a colorless liquid with a mild, pleasant odor.[6][7] It is a

moderately volatile solvent.[6]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless liquid[8]

Odor Mild, fruity, ether-like[8]

Boiling Point 145-147 °CJ8]

Melting Point -67 °C[8]

Density 0.965 - 0.970 g/cm3 at 20-25 °CJ[8]
Flash Point 42 - 49 °C[8]

Vapor Pressure

3.1- 3.7 mmHg at 20 °C[8]

Solubility in Water

198 g/L at 20 °C (Limited)[8]
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Experimental Protocols
Synthesis: Continuous Esterification

A common industrial method for synthesizing 2-methoxypropyl acetate is through the
continuous esterification of 2-methoxypropanol with acetic acid using a solid acid catalyst.[2][8]
This process is designed for high efficiency and continuous production.[2]

Materials and Equipment:

2-Methoxypropanol (PGME)

o Acetic acid (AA)

e Solid acid catalyst (e.g., polystyrenesulfonic acid resin like Amberlyst-15)[8]
e Azeotropic agent (e.g., cyclohexane or benzene)[8]

e Two continuous fixed-bed reactors[8]

e Preheating system

o Azeotropic distillation column([8]

 Rectification column([8]

e Pumps and flow controllers

Procedure:

o Catalyst Bed Preparation: The two fixed-bed reactors are packed with the solid acid catalyst.

[8]

o Feed Preparation: The raw materials, 2-methoxypropanol and acetic acid, are preheated to
the reaction temperature, typically between 90-120 °C.[8]

 First Esterification Stage: The preheated reactants are continuously pumped into the first
fixed-bed reactor.[8] Molar ratios of PGME to AA can be varied (e.g., 1:1 to 1.5:1).[8]
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» Water Removal: An azeotropic agent is introduced to continuously remove the water
generated during the esterification process via azeotropic distillation.[8]

o Second Esterification Stage: The dehydrated mixture from the distillation column is fed into
the second fixed-bed reactor to drive the reaction towards completion.[8]

 Purification: The final product is purified by rectification to remove any unreacted starting
materials and byproducts. The unreacted PGME and acetic acid can be recycled back into
the feed stream.[8]
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Continuous synthesis of 2-methoxypropyl acetate.
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Analytical Protocol: Quantification by GC-FID (OSHA
Method 99)

The Occupational Safety and Health Administration (OSHA) Method 99 details the collection
and analysis of 2-methoxypropyl acetate from workplace air.[9][10]

Materials and Equipment:

Personal sampling pump

Solid sorbent sampling tubes (coconut shell charcoal)[9]

Vials

Desorbing solvent: 95/5 (v/v) methylene chloride/methanol[9]

Anhydrous magnesium sulfate or Drierite

Gas chromatograph with a flame ionization detector (GC-FID)[9]

Procedure:

o Sample Collection: Air samples are collected by drawing a known volume of air through a
coconut shell charcoal tube using a personal sampling pump.[9] The recommended flow rate
is 0.1 L/min for a 10 L sample volume.[9]

e Sample Preparation:

o

The front and back sections of the charcoal tube are transferred to separate vials.[10]

[¢]

A drying agent (magnesium sulfate or Drierite) is added to each vial.[10]

[¢]

1.0 mL of the desorbing solvent is added to each vial.[10]

o

The vials are immediately capped and shaken periodically for about 30 minutes.[10]

o

Samples should be refrigerated upon receipt by the laboratory to minimize hydrolysis.[9]
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e Analysis: The desorbed samples are analyzed by GC-FID.[9]

Sample Collection

(Air drawn through charcoal tube)

Sample Desorption
(Methylene chloride/methanol)

l

Addition of Drying Agent
(Magnesium sulfate)

GC-FID Analysis

Quantification of
2-Methoxypropyl Acetate

Click to download full resolution via product page

Analytical workflow for 2-methoxypropyl acetate.

Biological Activity and Toxicity

2-Methoxypropyl acetate is primarily used as an industrial solvent.[6] Its biological activity is
mainly associated with toxicity at higher concentrations. It has been shown to cause moderate
irritation, and at high doses in animal studies, it has led to a reduction in body weight
development, thymic atrophy, and prenatal toxicity in rats.[11] There is no evidence to suggest
its involvement in specific biological signaling pathways under normal exposure conditions.

Isomeric Considerations

It is important to distinguish 2-methoxypropyl acetate (the [3-isomer) from its structural isomer,
1-methoxy-2-propyl acetate (the a-isomer or PGMEA).[2] Although they share the same
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molecular formula, the different placement of the methoxy and acetate groups results in
variations in their physical and chemical properties, such as boiling points and vapor pressures.
[2] Commercial production of the precursor, propylene glycol monomethyl ether, typically yields
a mixture dominated by the a-isomer.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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